6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid

• IUPAC Name: 6-[(2,5-difluorophenyl)methyl]-6-azaspiro[3.4]octane-8-carboxylic acid
• InChI: InChI=1S/C15H17F2NO2/c16-11-2-3-13(17)10(6-11)7-18-8-12(14(19)20)15(9-18)4-1-5-15/h2-3,6,12H,1,4-5,7-9H2,(H,19,20)
• InChI Key: AVHOOIZUTHOCIN-UHFFFAOYSA-N
• Canonical SMILES: C1CC2(C1)CN(CC2C(=O)O)CC3=C(C=CC(=C3)F)F
• Molecular Formula: C15H17F2NO2
• Molecular Weight: 281.30 g/mol

Description

6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid, also known as DFBA, is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. DFBA belongs to the class of spirocyclic compounds and has been found to exhibit interesting pharmacological properties.

Mechanism of Action

The exact mechanism of action of 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid is not fully understood. However, it is believed that 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid exerts its pharmacological effects by modulating various signaling pathways in the brain. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been found to activate the ERK1/2 signaling pathway, which is involved in cell survival and proliferation. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been shown to inhibit the JNK signaling pathway, which is involved in cell death and inflammation.
Biochemical and Physiological Effects:
6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been found to exhibit various biochemical and physiological effects. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been shown to increase the levels of acetylcholine, dopamine, and serotonin in the brain, which are important neurotransmitters involved in cognitive function and mood regulation. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been found to reduce oxidative stress by increasing the levels of antioxidant enzymes such as superoxide dismutase and catalase.

Advantages and Limitations for Lab Experiments

6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has several advantages for lab experiments. It is readily available and can be synthesized using simple and efficient methods. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid is also stable under various conditions and can be easily stored. However, 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has some limitations for lab experiments. It has limited solubility in aqueous solutions, which can affect its bioavailability and pharmacokinetics. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid also has poor blood-brain barrier penetration, which can limit its therapeutic potential for neurological disorders.

Future Directions

6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has great potential for further research and development. Some possible future directions for 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid include:
1. Development of more efficient and selective synthesis methods for 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid
2. Investigation of the pharmacokinetics and pharmacodynamics of 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid in animal models and humans
3. Identification of the molecular targets of 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid and elucidation of its mechanism of action
4. Evaluation of the neuroprotective effects of 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid in various neurological disorders
5. Exploration of the potential of 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid as a lead compound for the development of novel drugs for neurological disorders
Conclusion:
In conclusion, 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid is a promising compound with potential therapeutic applications in the treatment of neurological disorders. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been extensively studied for its pharmacological properties, and its mechanism of action is being actively investigated. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has several advantages for lab experiments, but also has some limitations that need to be addressed. Future research on 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid can lead to the development of novel drugs for the treatment of neurological disorders.

Synthesis Methods

6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid can be synthesized using various methods, including the Mannich reaction, the Pictet-Spengler reaction, and the Ugi reaction. The most commonly used method for synthesizing 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid is the Mannich reaction, which involves the reaction of 2,5-difluorobenzaldehyde, 1,3-diaminopropane, and formaldehyde in the presence of an acid catalyst. The reaction proceeds through the formation of an imine intermediate, which is then reduced to yield 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid.

Scientific Research Applications

6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been extensively studied for its potential therapeutic applications, especially in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has been found to exhibit neuroprotective effects by modulating the levels of neurotransmitters and reducing oxidative stress. 6-(2,5-Difluorobenzyl)-6-azaspiro[3.4]octane-8-carboxylic acid has also been shown to inhibit the aggregation of amyloid-beta peptides, which are implicated in the pathogenesis of Alzheimer's disease.